![molecular formula C13H14BrN3O B214282 4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B214282.png)
4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide
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Overview
Description
4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a pyrazole-based compound that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.
Mechanism of Action
The mechanism of action of 4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. This inhibition can lead to changes in cellular signaling pathways and ultimately affect cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and reduce inflammation. It has also been shown to affect the expression of certain genes and proteins.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide in lab experiments is its specificity for certain enzymes. This allows for targeted inhibition and analysis of specific cellular processes. However, one of the limitations is its potential toxicity and the need for careful handling and disposal.
Future Directions
There are several future directions for research involving 4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and inflammation. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is its use as a tool for studying the role of specific proteins in cellular processes. This could lead to a better understanding of the underlying mechanisms of various diseases and the development of new treatments.
Synthesis Methods
The synthesis of 4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide can be achieved through several methods. One of the most commonly used methods involves the reaction of 4-bromo-1-methyl-1H-pyrazole-5-carboxylic acid with 2,3-dimethylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The resulting product is then purified through recrystallization or chromatography.
Scientific Research Applications
4-bromo-N-(2,3-dimethylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been used in various scientific research applications. It has been shown to have potential as a therapeutic agent for the treatment of cancer and inflammation. It has also been used as a tool for studying the role of certain proteins in cellular processes.
properties
Molecular Formula |
C13H14BrN3O |
---|---|
Molecular Weight |
308.17 g/mol |
IUPAC Name |
4-bromo-N-(2,3-dimethylphenyl)-2-methylpyrazole-3-carboxamide |
InChI |
InChI=1S/C13H14BrN3O/c1-8-5-4-6-11(9(8)2)16-13(18)12-10(14)7-15-17(12)3/h4-7H,1-3H3,(H,16,18) |
InChI Key |
AISBFPJJWOECER-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=C(C=NN2C)Br)C |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=C(C=NN2C)Br)C |
Origin of Product |
United States |
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